Cas no 1323792-06-8 (5-1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole
• CAS No: 1323792-06-8
• MF: C₁₈H₁₅N₃O₄S
• MW: 369.394402742386
• CID: 6288659
• PubChem ID: 49746459
• Update Time: 2025-07-09

5-1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole
• 2,3-dihydro-1,4-benzodioxin-3-yl-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• 5-[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole
• F6064-1799
• (2,3-dihydrobenzo[b][1,4]dioxin-2-yl)(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• AKOS024530758
• VU0530943-1
• 1323792-06-8

• Inchi： 1S/C18H15N3O4S/c22-18(14-10-23-12-4-1-2-5-13(12)24-14)21-8-11(9-21)17-19-16(20-25-17)15-6-3-7-26-15/h1-7,11,14H,8-10H2
• InChI Key： SWNSNTVZYVOXJG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(C2CN(C(C3COC4C=CC=CC=4O3)=O)C2)=N1

Computed Properties

• Exact Mass: 369.07832714g/mol
• Monoisotopic Mass: 369.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 5-1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole

5-1-(2,3-Dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound with CAS No. 1323792-06-8, named 5-1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a central oxadiazole ring system, which is fused with a thiophene moiety at the 3-position and an azetidine ring substituted with a benzodioxine group at the 5-position. The benzodioxine group introduces significant electron-donating properties to the molecule, enhancing its reactivity and stability under various conditions.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high enantiomeric excess, making it suitable for applications in chiral recognition and drug delivery systems.

In terms of biological activity, studies have shown that this compound exhibits potent anti-inflammatory properties by selectively inhibiting cyclooxygenase (COX) enzymes. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored in recent research, highlighting its potential as a lead compound for developing novel therapeutics targeting inflammatory diseases.

The incorporation of the thiophene strong> ring into the structure contributes to the compound's aromaticity and planarity, which are critical for its electronic properties. This makes it an attractive candidate for applications in organic electronics and optoelectronics.

In conclusion, the compound CAS No. 1323792-06-8 represents a significant advancement in chemical synthesis and molecular design. Its unique structure and versatile properties position it as a promising candidate for various applications in both pharmaceuticals and materials science.